1-(Pent-4-yn-1-yl)piperazine

• Molecular Formula: C9H16N2
• Molecular Weight: 152.24 g/mol
• IUPAC Name: 1-pent-4-ynylpiperazine
• InChI: InChI=1S/C9H16N2/c1-2-3-4-7-11-8-5-10-6-9-11/h1,10H,3-9H2
• InChI Key: QIRVWTUVKPUNJU-UHFFFAOYSA-N
• Canonical SMILES: C#CCCCN1CCNCC1

Description

1-(Pent-4-yn-1-yl)piperazine is a useful research compound. Its molecular formula is C9H16N2 and its molecular weight is 152.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of pent-4-ynyl methanesulfonate (19.55 g) and piperazine (41.5 g) in EtOH (80 mL) was heated to reflux for 1 h, and evaporated. The residue was taken in NaOH 2M (70 mL) and extracted with Et2O (70 mL). Evaporation gave 1-(pent-4-ynyl)piperazine (4.4 g).